tert-Butyl 4-{[(3aR,5R,6S,6aR)-6-hydroxy-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-5-yl]methyl}-1,4-diazepane-1-carboxylate

• IUPAC Name: tert-butyl 4-[[(3aR,5R,6S,6aR)-6-hydroxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]methyl]-1,4-diazepane-1-carboxylate
• InChI: InChI=1S/C18H32N2O6/c1-17(2,3)26-16(22)20-8-6-7-19(9-10-20)11-12-13(21)14-15(23-12)25-18(4,5)24-14/h12-15,21H,6-11H2,1-5H3/t12-,13+,14-,15-/m1/s1
• InChI Key: KLJFRHSXCLMGOX-LXTVHRRPSA-N
• Canonical SMILES: CC1(OC2C(C(OC2O1)CN3CCCN(CC3)C(=O)OC(C)(C)C)O)C
• Isomeric SMILES: CC1(O[C@@H]2[C@H]([C@H](O[C@@H]2O1)CN3CCCN(CC3)C(=O)OC(C)(C)C)O)C
• Molecular Formula: C18H32N2O6
• Molecular Weight: 372.5 g/mol

Description

Tert-Butyl 4-{[(3aR,5R,6S,6aR)-6-hydroxy-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-5-yl]methyl}-1,4-diazepane-1-carboxylate is a useful research compound. Its molecular formula is C18H32N2O6 and its molecular weight is 372.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality tert-Butyl 4-{[(3aR,5R,6S,6aR)-6-hydroxy-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-5-yl]methyl}-1,4-diazepane-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about tert-Butyl 4-{[(3aR,5R,6S,6aR)-6-hydroxy-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-5-yl]methyl}-1,4-diazepane-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis of Key Intermediates : A practical synthesis method for (S)-tert-butyl 3-methyl-1,4-diazepane-1-carboxylate, a key intermediate of Rho–kinase inhibitor K-115, has been established. This synthesis includes intramolecular Fukuyama–Mitsunobu cyclization starting from commercially available compounds (Gomi, Kouketsu, Ohgiya, & Shibuya, 2012).
• Functionalized Ethanamides Production : tert-Butyl isocyanide reacts with benzylidene Meldrum's acids in the presence of ethane-1,2-diol or catechol, producing functionalized N-tert-butyl-2-(5,7-dioxo-1,4-dioxepane-6-yl)-2-aryl-ethanamides (Yavari, Zare, & Mohtat, 2007).

Synthesis of Cyclopentane Derivatives

• Cyclopentane Derivative Synthesis : The synthesis of an optically active, highly functionalized cyclopentane derivative has been achieved through dirhodium(II)-catalyzed C-H insertion reaction of 5,6-dioxygenated 2-diazo-3-oxohexanoates (Yakura, Ueki, Kitamura, Tanaka, Nameki, & Ikeda, 1999).

Polyketide Spiroketals

• Asymmetric Synthesis : Asymmetric synthesis of C15 polyketide spiroketals has been achieved, demonstrating high stereo- and enantioselectivity. These spiroketals were assessed for their cytotoxicity against various cancer cell lines, showing evidence of cancer-cell-growth inhibition (Meilert, Pettit, & Vogel, 2004).

Quinolizidine Derivatives

• Polyhydroxylated Quinolizidine Synthesis : Synthesis of polyhydroxyquinolizidine bearing a polyhydroxylated carbon side-chain has been reported, with potential implications for the development of complex organic molecules (Schaller & Vogel, 1999).

Carboxylate Derivatives

• Henry Reaction Product : A compound formed from the Henry reaction of specific esters was investigated. This compound's molecular structure was confirmed and could have implications for further synthetic applications (Soengas, Valencia, Estévez, & Estévez, 2008).

Synthesis of Atorvastatin Intermediate

• Atorvastatin Synthesis : A new synthesis method for a key intermediate of the HMG-CoA reductase inhibitor atorvastatin was developed, based on the Henry reaction of nitromethane and specific acetates (Rádl, 2003).

Muscarinic Receptor Antagonists

• Potential Muscarinic Receptor Antagonists : Synthesis of tetrahydro-[1H]-2-benzazepin-4-ones, of interest as potentially selective muscarinic (M3) receptor antagonists, has been developed through specific addition and oxidation reactions (Bradshaw et al., 2008).